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Compound of Interest

Compound Name:
4-Chloro-2-methyl-6-nitro-

pyrimidine

Cat. No.: B13746838

Get Quote

High-Reactivity Scaffold for Heterocyclic Functionalization

CAS Registry Number: 126827-20-1 Molecular Formula: C₅H₄ClN₃O₂ Molecular Weight:

173.56 g/mol

Structural Anatomy & Electronic Properties
The 4-chloro-2-methyl-6-nitropyrimidine scaffold represents a "privileged structure" in drug

discovery, specifically designed for high-turnover nucleophilic aromatic substitution (S

Ar). Its utility stems from the precise electronic imbalance created by its substituents.

The Electronic "Push-Pull" System
The pyrimidine ring is inherently electron-deficient (π-deficient). In this specific isomer, the

electronic landscape is manipulated by three distinct vectors:

C6-Nitro Group (The Activator): Unlike the more common 5-nitro isomers, the nitro group at

the C6 position acts as a powerful electron-withdrawing group (EWG) through both induction
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(-I) and resonance (-M). Being para to the C4-chlorine (across the conjugated system

involving N1), it drastically lowers the LUMO energy at the C4 position.

C4-Chlorine (The Leaving Group): The C-Cl bond is weakened by the electron density drain

from the adjacent ring nitrogens and the distal nitro group, making it an exceptional leaving

group.

C2-Methyl (The Anchor): The methyl group provides weak electron donation (+I), offering a

handle for steric differentiation and lipophilicity without significantly deactivating the ring

toward nucleophilic attack.

Reactivity Map
The following diagram illustrates the electrophilic "hotspots" and the resonance stabilization

that facilitates nucleophilic attack.
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Figure 1: Mechanistic pathway of S

Ar reaction showing the critical role of the C6-nitro group in stabilizing the transition state.

Synthetic Protocol: Deoxychlorination Strategy
The synthesis of 4-chloro-2-methyl-6-nitropyrimidine is most reliably achieved via the

deoxychlorination of its precursor, 2-methyl-6-nitropyrimidin-4-ol (often existing in tautomeric

equilibrium with the pyrimidone).

Note on Isomerism: Researchers must distinguish this from the 5-nitro isomer. The 6-nitro

placement is synthetically harder to access via direct nitration (which favors C5) and usually
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requires cyclization of nitro-functionalized precursors or oxidation of amino-pyrimidines.

Experimental Workflow: POCl Mediated Chlorination
This protocol utilizes Phosphorus Oxychloride (POClngcontent-ng-c1352109670="" _nghost-

ng-c1270319359="" class="inline ng-star-inserted">

) as both solvent and reagent.[1] The addition of N,N-Diethylaniline is critical; it acts as a proton
scavenger, preventing the protonation of the pyrimidine nitrogens which would otherwise retard
the reaction by electrostatic repulsion.

Reagents:

Precursor: 2-Methyl-6-nitropyrimidin-4-ol (1.0 eq)

Reagent: POCl

(5.0 - 10.0 eq)

Base/Catalyst: N,N-Diethylaniline (1.0 - 1.5 eq)

Step-by-Step Methodology:

Setup: Equip a dry round-bottom flask with a magnetic stir bar, reflux condenser, and a CaCl

drying tube (or N

inlet).

Charge: Add the solid 2-methyl-6-nitropyrimidin-4-ol to the flask.

Reagent Addition: Carefully add POCl

at room temperature. The suspension may not dissolve immediately.

Catalysis: Add N,N-Diethylaniline dropwise. Caution: Exothermic reaction.[2]

Reaction: Heat the mixture to reflux (approx. 105-110°C) for 2–4 hours.
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Checkpoint: The reaction is complete when the solution becomes clear and TLC indicates

consumption of the starting alcohol.

Workup (Quenching):

Cool the mixture to room temperature.

Remove excess POCl

under reduced pressure (rotary evaporator) to yield a viscous oil.

Pour the residue onto crushed ice/water (approx. 10x volume) with vigorous stirring.

Critical Safety: This hydrolyzes residual phosphoryl chlorides; evolution of HCl gas and

heat will occur.

Extraction: Extract the aqueous phase with Dichloromethane (DCM) or Ethyl Acetate (3x).

Purification: Wash combined organics with saturated NaHCO

(to remove acid) and brine. Dry over Na

SO

. Flash chromatography (Hexane/EtOAc) is usually required to remove traces of the aniline
base.

Synthesis Flowchart
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Figure 2: Process flow for the conversion of the hydroxy-precursor to the chloro-target.

Applications in Drug Discovery
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The 4-chloro-2-methyl-6-nitropyrimidine scaffold is a versatile intermediate. Its primary value

lies in its ability to undergo sequential functionalization.

Kinase Inhibitor Synthesis
The chlorine atom at C4 is easily displaced by amine nucleophiles (anilines, benzylamines) to

generate 4-amino-pyrimidines. This is a core motif in ATP-competitive kinase inhibitors (e.g.,

EGFR, CDK inhibitors).

Selectivity: The displacement occurs exclusively at C4 due to the activation by the C6-nitro

group.

Bicyclic Heterocycle Formation
The C6-nitro group serves as a "masked" amino group. Following the S

Ar reaction at C4, the nitro group can be reduced (using Fe/AcOH or H

/Pd-C) to a primary amine. This vicinal diamine system (if a C5 substituent exists) or the
resulting 6-amino-pyrimidine is a precursor for:

Purine analogs (via imidazole ring closure).

Pteridines (via condensation with dicarbonyls).

Comparative Reactivity Data
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Parameter
4-Chloro-2-methyl-
6-nitro

4-Chloro-2-methyl-
5-nitro

Implication

S

Ar Rate
Very High High

6-Nitro isomer is

generally more

reactive due to para-

like resonance.

Steric Hindrance Low (C5 is H) Medium (C5 is Nitro)

6-Nitro allows bulky

nucleophiles at C4

more easily.

Reduction Potential Standard Standard

Both reducible to

amines; 6-amino is

crucial for specific

fused rings.

Safety & Handling Protocols
Working with nitro-chloropyrimidines requires strict adherence to safety standards due to their

energetic potential and sensitizing properties.

Explosion Hazard: While not a primary explosive, nitro-pyrimidines can decompose violently

upon rapid heating. Never distill the final product at atmospheric pressure.

Sensitization: Halogenated pyrimidines are potent skin sensitizers and lachrymators. All

handling must occur in a functioning fume hood.

POCl

Quenching: The most dangerous step in the synthesis is the aqueous quench of POCl

. This must be done by adding the reaction mixture to ice (never water to acid) to manage
the exotherm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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